![molecular formula C7H7Cl2NO2S B6153300 2-(2-chloropyridin-3-yl)ethane-1-sulfonyl chloride CAS No. 2355562-49-9](/img/no-structure.png)
2-(2-chloropyridin-3-yl)ethane-1-sulfonyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Chloropyridin-3-yl)ethane-1-sulfonyl chloride (also known as CPESC) is a widely used reagent in organic synthesis. It is a versatile reagent that is used in a variety of synthetic processes, including the synthesis of heterocyclic compounds and pharmaceuticals. CPESC has been found to be an effective reagent in the synthesis of a wide range of compounds, including those with important biological activities. Additionally, CPESC has been found to be a useful reagent in the synthesis of compounds with a variety of biochemical and physiological activities.
Mechanism of Action
The mechanism of action of CPESC is based on its ability to facilitate the formation of a stable carbocation intermediate. In the presence of a strong base, the reaction of CPESC with an alkene or alkyne produces a carbocation intermediate, which can then undergo a variety of reactions, including addition, substitution, and elimination reactions.
Biochemical and Physiological Effects
CPESC has been found to have a variety of biochemical and physiological effects. For example, CPESC has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. Additionally, CPESC has been found to be an effective inhibitor of the enzyme thymidylate synthase, which is involved in the synthesis of DNA and RNA. CPESC has also been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
The main advantage of using CPESC in laboratory experiments is its versatility. CPESC can be used in a variety of synthetic processes, including the synthesis of heterocyclic compounds and pharmaceuticals. Additionally, CPESC has been found to be an effective reagent in the synthesis of compounds with a variety of biochemical and physiological activities. The main limitation of using CPESC in laboratory experiments is its toxicity. CPESC is a toxic compound and should be handled with care.
Future Directions
In the future, CPESC could be used in the synthesis of more complex compounds, such as peptides and proteins. Additionally, CPESC could be used in the synthesis of compounds with a variety of biological activities, such as anti-cancer compounds. Furthermore, CPESC could be used in the synthesis of compounds with a variety of biochemical and physiological activities, such as compounds that can modulate the activity of enzymes and receptors. Finally, CPESC could be used in the synthesis of compounds with a variety of pharmacological activities, such as compounds that can modulate the activity of drugs.
Synthesis Methods
CPESC is synthesized by the reaction of 2-chloropyridine and ethanesulfonyl chloride. This reaction is most commonly carried out in an aqueous medium at room temperature. The reaction is catalyzed by a strong base, such as sodium hydroxide or potassium hydroxide. The reaction is complete in a few minutes and yields a high yield of CPESC.
Scientific Research Applications
CPESC has been used for the synthesis of a wide range of compounds, including those with important biological activities. For example, CPESC has been used in the synthesis of heterocyclic compounds, such as pyrrolidines and pyrroles. Additionally, CPESC has been used in the synthesis of compounds with a variety of biochemical and physiological activities. CPESC has also been used in the synthesis of pharmaceuticals, such as antibiotics, antifungals, and antivirals.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-chloropyridin-3-yl)ethane-1-sulfonyl chloride involves the reaction of 2-chloropyridine-3-ethanol with sulfonyl chloride in the presence of a base.", "Starting Materials": [ "2-chloropyridine-3-ethanol", "sulfonyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add sulfonyl chloride to a solution of 2-chloropyridine-3-ethanol in a suitable solvent (e.g. dichloromethane).", "Add a base (e.g. triethylamine) to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography or recrystallization to obtain the final product, 2-(2-chloropyridin-3-yl)ethane-1-sulfonyl chloride." ] } | |
CAS RN |
2355562-49-9 |
Molecular Formula |
C7H7Cl2NO2S |
Molecular Weight |
240.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.